Cas no 2287274-90-0 (8,8-Difluoro-6-azaspiro[3.5]nonane;hydrochloride)

8,8-Difluoro-6-azaspiro[3.5]nonane hydrochloride is a fluorinated spirocyclic amine compound with potential applications in pharmaceutical and agrochemical research. The presence of two fluorine atoms at the 8-position enhances its metabolic stability and lipophilicity, making it a valuable scaffold for drug discovery. The spirocyclic structure contributes to conformational rigidity, which can improve binding selectivity in target interactions. The hydrochloride salt form ensures improved solubility and handling properties. This compound is particularly useful in the development of bioactive molecules, serving as a versatile intermediate for medicinal chemistry and structure-activity relationship (SAR) studies. Its unique structural features make it suitable for exploring novel therapeutic agents.

8,8-Difluoro-6-azaspiro[3.5]nonane;hydrochloride structure

2287274-90-0 structure

Product Name:8,8-Difluoro-6-azaspiro[3.5]nonane;hydrochloride

CAS No:2287274-90-0

MF:C₈H₁₄ClF₂N

MW:197.65326833725

CID:4787317

Update Time:2025-06-07

8,8-Difluoro-6-azaspiro[3.5]nonane;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 8,8-Difluoro-6-azaspiro[3.5]nonane;hydrochloride
- Inchi： 1S/C8H13F2N.ClH/c9-8(10)4-7(2-1-3-7)5-11-6-8;/h11H,1-6H2;1H
- InChI Key： RVXAUYLDNACPLA-UHFFFAOYSA-N
- SMILES： Cl.FC1(CNCC2(C1)CCC2)F

Computed Properties

Exact Mass: 197.0782835 g/mol
Monoisotopic Mass: 197.0782835 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 164
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12
Molecular Weight: 197.65

8,8-Difluoro-6-azaspiro[3.5]nonane;hydrochloride Pricemore >>

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Enamine	EN300-6739571-1mg	8,8-difluoro-6-azaspiro[3.5]nonane hydrochloride	2287274-90-0	91.0%	1mg	$96.0	2022-02-28
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Enamine	EN300-6739571-20mg	8,8-difluoro-6-azaspiro[3.5]nonane hydrochloride	2287274-90-0	91.0%	20mg	$180.0	2022-02-28
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Enamine	EN300-6739571-100mg	8,8-difluoro-6-azaspiro[3.5]nonane hydrochloride	2287274-90-0	91.0%	100mg	$410.0	2022-02-28
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